Cas no 111787-89-4 (5-(4-Chlorophenyl)-2-methylfuran-3-carboxylic acid)

5-(4-Chlorophenyl)-2-methylfuran-3-carboxylic acid is a furan-based carboxylic acid derivative featuring a chlorophenyl substituent, which enhances its utility in organic synthesis and pharmaceutical applications. The compound's structure combines a reactive carboxylic acid group with a substituted furan ring, making it a versatile intermediate for constructing heterocyclic frameworks. Its 4-chlorophenyl moiety contributes to increased lipophilicity, potentially improving bioavailability in drug design. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules due to its balanced reactivity and stability. High purity and well-defined structural characteristics ensure reproducibility in research and industrial applications, supporting its use in targeted synthetic pathways.
5-(4-Chlorophenyl)-2-methylfuran-3-carboxylic acid structure
111787-89-4 structure
Product Name:5-(4-Chlorophenyl)-2-methylfuran-3-carboxylic acid
CAS No:111787-89-4
MF:C12H9ClO3
MW:236.651062726974
MDL:MFCD00275560
CID:133873
PubChem ID:2742181
Update Time:2025-05-27

5-(4-Chlorophenyl)-2-methylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Chlorophenyl)-2-methylfuran-3-carboxylic acid
    • 3-Furancarboxylic acid,5-(4-chlorophenyl)-2-methyl-
    • 5-(4-CHLOROPHENYL)-2-METHYL-3-FUROIC ACID
    • 2-methyl-5-(4-chlorophenyl)-furan-3-carboxylic acid
    • 3-Furancarboxylic acid,5-(4-chlorophenyl)-2-methyl
    • 5-(4-chlorophenyl)-2-methyl-3-furancarboxylic acid
    • HUQOLZUHGMRQFS-UHFFFAOYSA-N
    • 5-(4-chlorophenyl)-2-methyl-3-furoic acid, AldrichCPR
    • CS-0207105
    • Maybridge1_008585
    • MLS000850960
    • 111787-89-4
    • DTXSID40372455
    • MFCD00275560
    • 5-(4-CHLOROPHENYL)-2-METHYL-3-FUROICACID
    • FT-0619645
    • HMS565O05
    • CHEMBL1438047
    • SMR000456977
    • SCHEMBL1326529
    • AKOS002324586
    • LS-07917
    • CCG-251589
    • HMS2779N15
    • STK950407
    • DB-004552
    • ALBB-024336
    • 3-Furancarboxylic acid, 5-(4-chlorophenyl)-2-methyl-
    • MDL： MFCD00275560
    • Inchi： 1S/C12H9ClO3/c1-7-10(12(14)15)6-11(16-7)8-2-4-9(13)5-3-8/h2-6H,1H3,(H,14,15)
    • InChI Key： HUQOLZUHGMRQFS-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1=CC(C(=O)O)=C(C)O1

Computed Properties

  • Exact Mass: 236.02400
  • Monoisotopic Mass: 236.0240218g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • Density: 1.327
  • Melting Point: 229-232°C
  • Boiling Point: 383.7°Cat760mmHg
  • Flash Point: 185.9°C
  • Refractive Index: 1.585
  • PSA: 50.44000
  • LogP: 3.60660

5-(4-Chlorophenyl)-2-methylfuran-3-carboxylic acid Security Information

  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34-36-22
  • Safety Instruction： S22; S26; S36/37/39; S45
  • Hazardous Material Identification： Xn
  • Risk Phrases：R34
  • Safety Term：S22-26-36/37/39-45

5-(4-Chlorophenyl)-2-methylfuran-3-carboxylic acid Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-(4-Chlorophenyl)-2-methylfuran-3-carboxylic acid Pricemore >>

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